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Compound of Interest

Compound Name: Fmoc-Phe-OH

Cat. No.: B557390

Essential Safety and Handling Guide for Fmoc-
Phe-OH

This guide provides crucial safety and logistical information for researchers, scientists, and
drug development professionals handling Fmoc-Phe-OH (N-(9-Fluorenylmethoxycarbonyl)-L-
phenylalanine). Adherence to these procedures is essential for maintaining a safe laboratory
environment and ensuring the integrity of your research.

Hazard Identification and Precautionary Measures

While Fmoc-Phe-OH is not classified as a hazardous substance under OSHA guidelines, it is
crucial to handle it with care as the chemical, physical, and toxicological properties have not
been thoroughly investigated.[1][2][3] Potential hazards include irritation upon contact with skin,
eyes, or the respiratory tract if inhaled as a dust.[4] Therefore, implementing standard
laboratory safety protocols is imperative.

Personal Protective Equipment (PPE)
Recommendations

The following personal protective equipment should be worn when handling Fmoc-Phe-OH to
minimize exposure and ensure personal safety.
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PPE Category

Specification

Rationale

Eye Protection

Safety glasses with side-
shields conforming to EN166
(EV) or NIOSH (US) approved
standards.[2][3] A face shield is
recommended for larger

quantities.

To protect eyes from accidental
splashes or airborne dust

particles.

Hand Protection

Chemical-resistant gloves
(e.g., nitrile) inspected prior to
use.[2][3] Use proper glove
removal technique to avoid

skin contact.[2]

To prevent direct skin contact

with the chemical.

Body Protection

A standard laboratory coat.[5]
For larger scale operations,
impervious clothing or a
chemical-resistant apron may

be necessary.[2][6]

To protect skin and clothing

from spills and contamination.

Respiratory Protection

Not required for handling small
gquantities in a well-ventilated
area.[3][7][8] A NIOSH-
approved N95 or P1 type dust
mask is recommended when
handling large quantities or if

dust is generated.[8][9]

To prevent inhalation of
airborne particles, which may
cause respiratory tract
irritation.[4][6]

Operational Plan: Safe Handling Protocol

Adherence to a strict operational protocol is vital for the safe handling of Fmoc-Phe-OH.

1. Preparation and Engineering Controls:

o Work in a well-ventilated area, preferably within a chemical fume hood, especially when

handling powders to minimize dust formation.[2][3]

o Ensure that an eyewash station and safety shower are readily accessible.
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» Before starting, confirm that all necessary PPE is available and in good condition.
2. Handling the Chemical:

» Avoid direct contact with skin and eyes.[2]

e Minimize the formation of dust and aerosols during handling.[2]

» Use appropriate tools (e.g., spatulas, weighing paper) to handle the solid material.
o Keep the container tightly closed when not in use.[2][3]

3. Post-Handling Procedures:

e Wash hands thoroughly with soap and water after handling the chemical, before breaks, and
at the end of the workday.[2]

o Clean the work area and any equipment used.

o Dispose of contaminated gloves and other waste in accordance with the disposal plan.[2]
Emergency Procedures

In the event of an emergency, follow these procedures.

First Aid Measures:

© 2025 BenchChem. All rights reserved. 3/8 Tech Support


https://cemcontenttype.s3.amazonaws.com/content/sds-sheets/600714-a014-fmoc-phe-oh.pdf
https://cemcontenttype.s3.amazonaws.com/content/sds-sheets/600714-a014-fmoc-phe-oh.pdf
https://cemcontenttype.s3.amazonaws.com/content/sds-sheets/600714-a014-fmoc-phe-oh.pdf
https://www.chemicalbook.com/msds/Fmoc-Phe-OH.htm
https://cemcontenttype.s3.amazonaws.com/content/sds-sheets/600714-a014-fmoc-phe-oh.pdf
https://cemcontenttype.s3.amazonaws.com/content/sds-sheets/600714-a014-fmoc-phe-oh.pdf
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b557390?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer

BENCHE

Safety Operating Guide

Check Availability & Pricing

Exposure Route

First Aid Instructions

Inhalation

Move the person to fresh air. If breathing is
difficult, give oxygen. If not breathing, give

artificial respiration and seek medical attention.

[2](3]

Skin Contact

Immediately wash the affected area with soap
and plenty of water.[2][3] Consult a physician if

irritation persists.[2]

Eye Contact

Rinse thoroughly with plenty of water for at least
15 minutes and consult a physician.[2] Flush

eyes with water as a precaution.[1][3]

Ingestion

Do not induce vomiting. Never give anything by
mouth to an unconscious person. Rinse mouth

with water and consult a physician.[2][3]

Chemical Spill Response Plan:

In case of a spill, follow the workflow below to ensure a safe and effective cleanup.
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Spill of Fmoc-Phe-OH Occurs

l

Evacuate personnel to a safe area
if the spill is large or dust is generated.

l

Wear appropriate Personal Protective Equipment (PPE):
- Safety goggles
- Nitrile gloves
- Lab coat
- Dust mask (if necessary)

:

Ensure adequate ventilation.

l

Contain the spill to prevent further spread.
Avoid generating dust.

l

Carefully sweep up the solid material
and place it into a suitable, closed container for disposal.

:

Clean the spill area with a damp cloth.
Place all contaminated materials in the waste container.

:

Label the waste container as hazardous waste
and dispose of it according to institutional and local regulations.

Spill Cleanup Complete

Click to download full resolution via product page

Caption: Workflow for handling a chemical spill of Fmoc-Phe-OH.
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Disposal and Storage Plan

Disposal:

o Dispose of unused Fmoc-Phe-OH and any contaminated materials as hazardous chemical
waste.[6] Do not dispose of it down the drain or in regular trash.[2][6]

o Collect all waste in a designated, compatible, and clearly labeled hazardous waste container.

[3][6]

o Arrange for the disposal of hazardous waste through your institution's Environmental Health
and Safety (EHS) office or a licensed contractor, following all applicable local, state, and
federal regulations.[2][6]

Storage:

Store Fmoc-Phe-OH in a cool, dry, and well-ventilated place.[2][3]

The recommended storage temperature is between 2°C and 8°C.[3][9]

Keep the container tightly closed to prevent moisture absorption and degradation.[2][3][5]

Store away from incompatible materials such as strong oxidizing agents.[3]

Quantitative Data Summary

The following table summarizes key quantitative data for Fmoc-Phe-OH.
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Property Value

CAS Number 35661-40-6[2][3][9]
Molecular Formula C24H21NO4[9]
Molecular Weight 387.43 g/mol [9]
Melting Point 180 - 187 °C[3][9]
Storage Temperature 2 -8°C[3][9]

Insoluble in water; soluble in polar organic

Solubilit
Y solvents like DMF and NMP.[5]

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem contact

Address: 3281 E Guasti Rd
Our mission is to be the trusted global source of ress Hastt

essential and advanced chemicals, empowering Ontario, CA 91761, United States

scientists and researchers to drive progress in science Phone: (601) 213-4426

and industry. Email: info@benchchem.com
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